molecular formula C11H16N2O B8652393 (S)-2-(3-methoxyphenyl)-piperazine

(S)-2-(3-methoxyphenyl)-piperazine

Cat. No.: B8652393
M. Wt: 192.26 g/mol
InChI Key: SAQIBFOALNPYFY-LLVKDONJSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(S)-2-(3-Methoxyphenyl)-piperazine is a chiral piperazine derivative featuring a methoxy-substituted phenyl group at the 3-position of the piperazine ring. Its stereochemistry (S-configuration) is critical for receptor binding and selectivity, particularly in serotonergic and dopaminergic systems. Piperazine derivatives are widely explored in medicinal chemistry due to their versatility in interacting with G-protein-coupled receptors (GPCRs) and enzymes .

For example, 2-(3-methoxyphenyl)ethylamine can undergo carbamate formation and cyclization to yield piperazine intermediates, followed by enantiomeric separation .

Properties

Molecular Formula

C11H16N2O

Molecular Weight

192.26 g/mol

IUPAC Name

(2S)-2-(3-methoxyphenyl)piperazine

InChI

InChI=1S/C11H16N2O/c1-14-10-4-2-3-9(7-10)11-8-12-5-6-13-11/h2-4,7,11-13H,5-6,8H2,1H3/t11-/m1/s1

InChI Key

SAQIBFOALNPYFY-LLVKDONJSA-N

Isomeric SMILES

COC1=CC=CC(=C1)[C@H]2CNCCN2

Canonical SMILES

COC1=CC=CC(=C1)C2CNCCN2

Origin of Product

United States

Comparison with Similar Compounds

Substituted Piperazines

Compound Substituent Position/Type Biological Activity Key Findings Reference
(S)-2-(3-Methoxyphenyl)-piperazine 3-methoxy, S-configuration 5-HT7/5-HT1A receptor affinity Strong interaction with S199 in 5-HT1A receptors; moderate metabolic stability .
4-Methylpiperazine 4-methyl Papain-like protease (PLpro) inhibition IC50 < 0.015 μM; superior to 2- or 3-methyl analogs due to optimal steric effects .
1-(4-Chlorophenyl)piperazine 4-chlorophenyl Dopamine D4 receptor (D4R) selectivity High affinity (ChEMBL329228); used in antipsychotic drug development .
1-(2-Biphenyl)-4-[2-(3-methoxyphenyl)ethyl]piperazine 3-methoxyethyl chain 5-HT7 receptor ligand Ki = 7.5 nM; poor selectivity over 5-HT1A .
Bridged piperazine derivatives Bridged N atoms Anticancer and antiviral activities Disruption of salt bridges reduces PLpro inhibition .

Stereochemical and Metabolic Considerations

  • Enantiomeric Specificity : The S-configuration in (S)-2-(3-methoxyphenyl)-piperazine likely enhances binding to helices 5/6 in 5-HT1A receptors via interactions with D116 and S199 . Enantiomers of related compounds (e.g., PMS 812) show divergent antidiabetic activities, underscoring the role of chirality .
  • Metabolic Stability: Piperazine moieties are prone to oxidative dealkylation by MnO2, as seen in fluoroquinolones. The 3-methoxy group may slow metabolism compared to unsubstituted analogs .

Electrochemical and Physicochemical Properties

  • Lipophilicity: Tetrahydroisoquinoline-linked piperazines (e.g., derivatives 17/18) demonstrate enhanced lipophilicity, improving blood-brain barrier penetration compared to polar analogs .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.